Cas no 1041432-14-7 (Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1))

• Product Name: Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1)
• CAS No: 1041432-14-7
• MF: C₂₁H₁₅ClN₂O₅
• MW: 410.80720448494
• MDL: MFCD31811489
• CID: 5176223
• Update Time: 2025-05-19

Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1)

• MDL： MFCD31811489
• Inchi： 1S/C21H14N2O5.ClH/c22-11-2-5-14-17(8-11)28-18-9-12(23)3-6-15(18)19(14)13-4-1-10(20(24)25)7-16(13)21(26)27;/h1-9H,22-23H2,(H-,24,25,26,27);1H
• InChI Key： PCNSRWWJHGNHOZ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(=O)O)C=CC=1C1=C2C=CC(N)=CC2=[O+]C2C=C(N)C=CC1=2)(=O)O.[Cl-]

Additional information on Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1)

Introduction to Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1041432-14-7, identified as Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1), represents a fascinating subject of study in the realm of chemical biology. This heterocyclic compound, characterized by its unique structural framework and functional groups, has garnered attention due to its potential applications in pharmaceutical research and biochemical investigations. The molecular structure of this compound encompasses a xanthene core substituted with amino and carboxylate groups, which contribute to its distinctive chemical properties and reactivity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Xanthylium derivatives in the development of novel therapeutic agents. The presence of multiple reactive sites on the molecule allows for diverse modifications, enabling researchers to tailor its pharmacological profile for specific biological targets. Specifically, the 3,6-diamino substituents and the 2,4-dicarboxyphenyl moiety introduce a rich array of interactions with biological systems, making this compound a valuable scaffold for drug discovery.

In the context of current research, Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1) has been explored for its potential role in modulating cellular processes. Studies have indicated that this compound may exhibit properties relevant to neuroprotective and anti-inflammatory mechanisms. The interaction between the chloride (1:1) component and the rest of the molecule suggests a possible role in ion channel modulation or enzyme inhibition, areas of significant interest in modern pharmacology.

The 2,4-dicarboxyphenyl group is particularly noteworthy for its ability to engage in multiple types of chemical interactions, including hydrogen bonding and electrostatic interactions. This feature makes it an attractive component for designing molecules that can selectively bind to biological targets. Furthermore, the xanthene core is known for its stability and ability to participate in photochemical reactions, which could be leveraged in applications such as photodynamic therapy or fluorescent labeling.

From a synthetic chemistry perspective, the preparation of Xanthylium, 3,6-diamino-9-(2,4-dicarboxyphenyl)-, chloride (1:1) involves sophisticated methodologies that highlight the intersection of organic synthesis and biochemistry. The synthesis typically requires multi-step reactions involving cyclization and functional group transformations. The precision required in these reactions underscores the compound's complexity and its significance as a research tool.

Current research initiatives are focusing on understanding the mechanistic aspects of how this compound interacts with biological systems. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, scientists are gaining insights into its molecular structure and dynamics. These structural insights are crucial for rational drug design and for predicting potential side effects or drug-drug interactions.

The pharmaceutical industry has taken note of the promising attributes of Xanthylium derivatives. Several companies are currently engaged in developing novel compounds based on this scaffold for treating various diseases. The versatility of this molecule allows it to be modified in numerous ways to target different therapeutic areas. For instance, modifications aimed at enhancing solubility or improving bioavailability could make it more suitable for clinical applications.

In addition to its pharmaceutical applications, Xanthylium-based compounds are being explored for their potential use in diagnostic tools. The ability to label these molecules with fluorescent tags makes them useful for imaging studies at both cellular and molecular levels. This capability is particularly valuable in research focused on understanding disease mechanisms and developing new diagnostic assays.

The environmental impact of synthesizing and using Xanthylium derivatives is also a consideration in modern chemical biology. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical manufacturing processes.

Future directions in research on Xanthylium compounds may include exploring their potential as lead compounds for drug development or as probes for studying biological pathways. The unique combination of structural features makes them amenable to diverse applications across multiple disciplines. As our understanding of their properties grows， so too will their utility in advancing both fundamental science and applied research.